![molecular formula C19H20ClNO3 B4302075 ethyl 3-(2-chlorophenyl)-3-[(phenylacetyl)amino]propanoate](/img/structure/B4302075.png)
ethyl 3-(2-chlorophenyl)-3-[(phenylacetyl)amino]propanoate
Overview
Description
Ethyl 3-(2-chlorophenyl)-3-[(phenylacetyl)amino]propanoate, also known as Etizolam, is a benzodiazepine analog that has gained popularity as a research chemical in recent years. It is a potent psychoactive substance that has been used in scientific research to investigate its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.
Mechanism of Action
Ethyl 3-(2-chlorophenyl)-3-[(phenylacetyl)amino]propanoate acts on the central nervous system by enhancing the activity of the neurotransmitter gamma-aminobutyric acid (GABA). It binds to specific sites on the GABA receptor, which leads to an increase in the inhibitory effects of GABA. This results in a decrease in neuronal excitability and a reduction in anxiety, sedation, and muscle relaxation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to increase the release of dopamine and serotonin in the brain, which may contribute to its anxiolytic and antidepressant effects. It has also been shown to reduce the levels of cortisol, a stress hormone, in the blood.
Advantages and Limitations for Lab Experiments
One of the advantages of using ethyl 3-(2-chlorophenyl)-3-[(phenylacetyl)amino]propanoate in lab experiments is its potency and selectivity for the GABA receptor. This allows for precise control of the dose and a more targeted effect on the central nervous system. However, one of the limitations is its potential for abuse and addiction, which may make it difficult to use in certain research settings.
Future Directions
There are a number of future directions for research on ethyl 3-(2-chlorophenyl)-3-[(phenylacetyl)amino]propanoate. One area of interest is its potential use in the treatment of alcohol dependence and withdrawal. Another area of interest is its potential use in the treatment of post-traumatic stress disorder (PTSD) and other anxiety disorders. Additionally, there is ongoing research on the safety and efficacy of this compound in comparison to other benzodiazepine analogs.
Scientific Research Applications
Ethyl 3-(2-chlorophenyl)-3-[(phenylacetyl)amino]propanoate has been used in scientific research to investigate its potential therapeutic applications, including its use as an anxiolytic, hypnotic, and muscle relaxant. It has also been studied for its potential use in the treatment of insomnia, anxiety disorders, and depression.
properties
IUPAC Name |
ethyl 3-(2-chlorophenyl)-3-[(2-phenylacetyl)amino]propanoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20ClNO3/c1-2-24-19(23)13-17(15-10-6-7-11-16(15)20)21-18(22)12-14-8-4-3-5-9-14/h3-11,17H,2,12-13H2,1H3,(H,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMFSZGZNTNPNRZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(C1=CC=CC=C1Cl)NC(=O)CC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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